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Compound of Interest

Compound Name: DRB18

Cat. No.: B15142488 Get Quote

These application notes provide a detailed protocol for the intraperitoneal (IP) injection of

DRB18, a pan-class I glucose transporter (GLUT) inhibitor, in mice for preclinical research. This

document is intended for researchers, scientists, and drug development professionals.

Introduction
DRB18 is a synthetic small molecule that acts as a potent inhibitor of class I glucose

transporters (GLUT1-4).[1][2][3][4] By blocking glucose uptake, DRB18 disrupts the metabolism

of cancer cells, which heavily rely on glucose for their proliferation and survival.[1][5] This leads

to cell cycle arrest at the G1/S phase, increased oxidative stress, and ultimately, necrotic cell

death.[1][2] In vivo studies have demonstrated that intraperitoneal administration of DRB18 can

significantly reduce tumor growth in mouse models.[1][2][3]
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Mouse
Model

Tumor
Type

DRB18
Dosage

Dosing
Schedule

Vehicle Outcome
Referenc
e

Nude Mice

A549 Lung

Cancer

Xenograft

10 mg/kg

Thrice a

week for 5

weeks

PBS/DMS

O (1:1, v/v)

44%

reduction

in tumor

volume,

43%

reduction

in tumor

weight

[2][3]

Nude Mice

A549 Lung

Cancer

Xenograft

8 mg/kg
Daily for 5

weeks

PBS/DMS

O (1:1, v/v)

Significant

reduction

in tumor

volume (in

combinatio

n with

paclitaxel)

[6]

Nude Mice

PCa

(Prostate

Cancer)

Xenograft

in Tibia

20 mg/kg

initially,

then 10

mg/kg

Every 48h,

then every

72h

PBS/DMS

O (1:1, v/v)

Did not

reduce

tumor

growth in

this bone

metastasis

model

[7]

IC50 Values of DRB18 for Glucose Uptake Inhibition
Cell Line

GLUT Transporter
Expressed

IC50

HEK293 GLUT1 ~900 nM

HEK293 GLUT2 ~9 µM

HEK293 GLUT3 Not specified

HEK293 GLUT4 Not specified
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Data derived from studies on HEK293 cell lines individually expressing GLUT1-4.[1][2]

Experimental Protocols
Preparation of DRB18 for Injection

Reconstitution: Dissolve DRB18 powder in a sterile vehicle solution of Phosphate-Buffered

Saline (PBS) and Dimethyl Sulfoxide (DMSO) at a 1:1 volume ratio.[2] The final

concentration should be calculated based on the desired dosage and the average weight of

the mice.

Storage: Store the stock solution at -20°C for short-term use (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[3] Before use, warm the solution to room temperature.[8]

Intraperitoneal Injection Procedure in Mice
This protocol is based on established guidelines for IP injections in rodents.[8][9][10]

Materials:

DRB18 solution

Sterile syringes (1 ml or 3 ml)

Sterile needles (25-27 gauge)[9]

70% alcohol wipes

Appropriate personal protective equipment (PPE)

Procedure:

Animal Restraint:

One-person technique: Gently restrain the mouse by grasping the loose skin over the

shoulders and neck (scruffing) with your non-dominant hand. The tail can be secured

between your little finger and the palm of the same hand.
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Two-person technique (recommended): One person restrains the mouse as described

above, while the second person performs the injection.[9]

Positioning: Turn the restrained mouse so its abdomen is facing upwards, with the head tilted

slightly downwards. This helps to move the abdominal organs away from the injection site.[8]

[10]

Injection Site Identification: The preferred injection site is the lower right quadrant of the

abdomen.[8][9] This location helps to avoid puncturing the cecum (located on the left side)

and the urinary bladder.

Disinfection: Clean the injection site with a 70% alcohol wipe.[10]

Needle Insertion:

Insert the needle, with the bevel facing up, at a 30-45 degree angle to the abdominal wall.

[8][9]

Advance the needle just enough to penetrate the peritoneum. A slight "pop" may be felt.

Aspiration: Gently pull back on the syringe plunger to ensure no fluid (blood or urine) is

aspirated. If fluid is drawn, withdraw the needle and reinject at a different site with a new

sterile needle.[10]

Injection: Once proper needle placement is confirmed, slowly and steadily inject the DRB18
solution. The maximum recommended injection volume for a mouse is typically less than 10

ml/kg.[9]

Withdrawal and Post-injection Care:

Withdraw the needle smoothly.

Return the mouse to its cage and monitor it for any signs of distress, bleeding, or adverse

reactions.[9]

Visualizations
Signaling Pathway of DRB18
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Caption: DRB18 inhibits GLUT1-4, leading to reduced glucose uptake and cell death.
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Caption: Workflow for in vivo efficacy testing of DRB18 in a mouse tumor model.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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